Cas no 123418-70-2 (4,5-Dichlorothiophene-3-carboxylic acid)

4,5-Dichlorothiophene-3-carboxylic acid structure
123418-70-2 structure
Product Name:4,5-Dichlorothiophene-3-carboxylic acid
CAS No:123418-70-2
MF:C5H2Cl2O2S
MW:197.039178371429
CID:104141
PubChem ID:2748327
Update Time:2025-04-18

4,5-Dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichlorothiophene-3-carboxylic acid
    • 3-THIOPHENECARBOXYLIC ACID, 4,5-DICHLORO-
    • 3-Thiophenecarboxylicacid,4,5-dichloro
    • 4,5-dichloro-3-thiophenecarboxylic acid
    • 4,5-Dichlor-thiophen-3-carbonsaeure
    • A805072
    • EN300-1720219
    • 123418-70-2
    • DTXSID60372715
    • AKOS000276628
    • SCHEMBL5489140
    • FT-0645767
    • 4,5-dichlorothiophene-3-carboxylicAcid
    • 4,5-dichlorothiophene-3-carboxylic acid? (Apixaban Impurity pound(c)
    • CS-0165980
    • MDL： MFCD01108757
    • Inchi： 1S/C5H2Cl2O2S/c6-3-2(5(8)9)1-10-4(3)7/h1H,(H,8,9)
    • InChI Key： BXCIVCFRSLPEFH-UHFFFAOYSA-N
    • SMILES： ClC1=C(SC=C1C(=O)O)Cl

Computed Properties

  • Exact Mass: 195.91500
  • Monoisotopic Mass: 195.9152559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 2.75310

4,5-Dichlorothiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dichlorothiophene-3-carboxylic acid Pricemore >>

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